Cas no 1031432-46-8 (1-(4-Bromopyridin-2-yl)-3-ethylurea)

• Product Name: 1-(4-Bromopyridin-2-yl)-3-ethylurea
• CAS No: 1031432-46-8
• MF: C₈H₁₀BrN₃O
• MW: 244.088500499725
• MDL: MFCD23131204
• CID: 2197559
• PubChem ID: 59208377
• Update Time: 2025-07-15

1-(4-Bromopyridin-2-yl)-3-ethylurea Chemical and Physical Properties

Names and Identifiers

• N-(4-bromopyridin-2-yl)-n-ethylurea
• N-(4-bromopyridin-2-yl)-N′-ethylurea
• N-(4-Bromo-2-pyridinyl)-N'-ethylurea
• N-(4-broMopyridin-2-yl)-N'-ethylurea
• N-(4-broMopyridin-2-yl)-N-ethylurea（WS204340）
• 1-(4-bromopyridin-2-yl)-3-ethylurea
• Urea,N-(4-bromo-2-pyridinyl)-N'-ethyl-
• LHPFGBOKXFCNLJ-UHFFFAOYSA-N
• Urea, N-(4-bromo-2-pyridinyl)-N'-ethyl-
• AS-62784
• 1031432-46-8
• DS-020168
• CS-0062071
• MFCD23131204
• W17774
• AKOS029862856
• SCHEMBL1505643
• 1-(4-Bromopyridin-2-yl)-3-ethylurea

• MDL： MFCD23131204
• Inchi： 1S/C8H10BrN3O/c1-2-10-8(13)12-7-5-6(9)3-4-11-7/h3-5H,2H2,1H3,(H2,10,11,12,13)
• InChI Key： LHPFGBOKXFCNLJ-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C=1)NC(NCC)=O

Computed Properties

• Exact Mass: 243.00072g/mol
• Monoisotopic Mass: 243.00072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54
• XLogP3: 1.2

Experimental Properties

• Density: 1.552±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.51 g/l) (25 º C),

Additional information on 1-(4-Bromopyridin-2-yl)-3-ethylurea

Introduction to 1-(4-Bromopyridin-2-yl)-3-ethylurea (CAS No. 1031432-46-8)

1-(4-Bromopyridin-2-yl)-3-ethylurea, identified by its Chemical Abstracts Service (CAS) number 1031432-46-8, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic urea derivative has garnered attention due to its versatile structural framework, which makes it a valuable scaffold for the development of novel bioactive molecules. The presence of both bromine and urea functional groups in its molecular structure endows it with unique reactivity, enabling diverse chemical modifications that can be exploited in synthetic chemistry and drug discovery.

The compound's core structure consists of a pyridine ring substituted at the 4-position with a bromine atom, while the 2-position is linked to an ethylurea moiety. This specific arrangement not only contributes to its distinct spectral properties but also influences its interactions with biological targets. The bromopyridine moiety is particularly noteworthy, as it serves as a common pharmacophore in medicinal chemistry, often participating in hydrogen bonding and π-stacking interactions with biological macromolecules.

In recent years, 1-(4-Bromopyridin-2-yl)-3-ethylurea has been explored as a key intermediate in the synthesis of various pharmacologically relevant compounds. Its utility extends to the development of small-molecule inhibitors, probes for biochemical assays, and building blocks for more complex scaffolds. The bromine atom at the 4-position of the pyridine ring is particularly valuable, as it allows for further functionalization via cross-coupling reactions such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many drugs on the market today.

One of the most compelling aspects of 1-(4-Bromopyridin-2-yl)-3-ethylurea is its potential application in the discovery of new therapeutic agents. Researchers have leveraged its structural features to design molecules targeting various disease pathways. For instance, derivatives of this compound have been investigated for their antimicrobial and antiviral properties. The urea group can interact with nucleophilic centers in biological targets, leading to the development of molecules that modulate enzyme activity or receptor binding. This has opened up avenues for exploring novel treatments against infectious diseases and other disorders.

The synthesis of 1-(4-Bromopyridin-2-yl)-3-ethylurea itself is an intriguing challenge that highlights the ingenuity of modern synthetic chemistry. One common approach involves the condensation of ethyl carbamate with 2-bromo-4-pyridone under basic conditions, followed by purification steps to isolate the desired product. Alternatively, palladium-catalyzed cross-coupling reactions starting from halogenated pyridines can also be employed to construct the target molecule efficiently. These synthetic strategies not only showcase the versatility of transition metal catalysis but also underscore the importance of optimizing reaction conditions for high yields and purity.

From a computational chemistry perspective, 1-(4-Bromopyridin-2-yl)-3-ethylurea has been subjected to extensive molecular modeling studies to understand its interactions with potential biological targets. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, aiding in the design of more effective derivatives. These studies often involve density functional theory (DFT) methods, which allow researchers to predict how the compound will behave in different environments. Such computational approaches are indispensable in modern drug discovery pipelines, enabling virtual screening and rapid identification of promising candidates.

The role of 1-(4-Bromopyridin-2-yl)-3-ethylurea in fragment-based drug design is another area where it has made significant contributions. Fragment-based approaches involve identifying small molecular fragments that bind weakly to a target protein but can be iteratively optimized into potent inhibitors. The structural features of this compound make it an ideal candidate for such studies, as its bromopyridine core can serve as a starting point for generating libraries of related molecules. These libraries can then be screened using high-throughput techniques to identify lead compounds that exhibit high affinity for biological targets.

In conclusion, 1-(4-Bromopyridin-2-yl)-3-ethylurea (CAS No. 1031432-46-8) represents a fascinating compound with broad applications in pharmaceutical research and chemical synthesis. Its unique structural features and reactivity make it a valuable tool for developing new drugs and understanding biological processes at a molecular level. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in both academic and industrial settings.